(Z)-6-hydroxy-4-methyl-7-((4-methylpiperidin-1-yl)methyl)-2-(pyridin-3-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-4-methyl-7-[(4-methylpiperidin-1-yl)methyl]-2-(pyridin-3-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C22H24N2O3/c1-14-5-8-24(9-6-14)13-17-18(25)10-15(2)20-21(26)19(27-22(17)20)11-16-4-3-7-23-12-16/h3-4,7,10-12,14,25H,5-6,8-9,13H2,1-2H3/b19-11-
• InChI Key: ORDXGXKFAFMEQL-ODLFYWEKSA-N
• Canonical SMILES: CC1CCN(CC1)CC2=C(C=C(C3=C2OC(=CC4=CN=CC=C4)C3=O)C)O
• Isomeric SMILES: CC1CCN(CC1)CC2=C(C=C(C3=C2O/C(=C\C4=CN=CC=C4)/C3=O)C)O
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

(Z)-6-hydroxy-4-methyl-7-((4-methylpiperidin-1-yl)methyl)-2-(pyridin-3-ylmethylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H24N2O3 and its molecular weight is 364.445. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activity and Polymerization

• The study by Darensbourg et al. (1999) discusses the catalytic activity of a series of zinc phenoxides for the copolymerization of epoxides and carbon dioxide, showcasing the potential for creating polymers from smaller molecules in a sustainable manner Darensbourg et al., 1999.

Adsorption and Removal of Contaminants

• Yu et al. (2021) developed a protonated metal-organic framework capable of highly efficient and selective removal of anionic dyes from aqueous solution, indicating potential for water purification applications Yu et al., 2021.

Membrane Separation

• Krieger and Tieke (2017) explored the use of metal ion complexes of ligand-substituted polystyrene copolymers for the assembly of thin films and membranes, with applications in ion and molecular separation Krieger & Tieke, 2017.

Fluorescence Imaging

• Nolan et al. (2006) synthesized and characterized fluorescent Zn(II) sensors for biological imaging applications, highlighting the role of these compounds in monitoring zinc in living cells Nolan et al., 2006.

Photocatalysis

• Liu et al. (2016) constructed Zn(II) coordination polymers used as catalysts for the photodegradation of organic dyes in water, demonstrating an approach to mitigate water pollution Liu et al., 2016.